Cas no 786728-92-5 (3,4-dihydro-2H-1,5-benzodioxepine-7-thiol)

• Product Name: 3,4-dihydro-2H-1,5-benzodioxepine-7-thiol
• CAS No: 786728-92-5
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 3107472
• PubChem ID: 3556879
• Update Time: 2025-04-21

3,4-dihydro-2H-1,5-benzodioxepine-7-thiol Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-1,5-benzodioxepine-7-thiol
• 3,4-Dihydro-2H-1,5-benzodioxepin-7-thiol
• AKOS008967704
• HMS1720E21
• LGB72892
• 786728-92-5
• EN300-10866
• G26483
• Z57028523
• SCHEMBL24196489
• CS-0231524

• Inchi： 1S/C9H10O2S/c12-7-2-3-8-9(6-7)11-5-1-4-10-8/h2-3,6,12H,1,4-5H2
• InChI Key： XBLKRYDMZYKNFI-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)OCCCO2

Computed Properties

• Exact Mass: 182.04015073Da
• Monoisotopic Mass: 182.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 19.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols